Cas no 1243356-02-6 (4-Cyclopropoxy-3-iodoaniline)

• Product Name: 4-Cyclopropoxy-3-iodoaniline
• CAS No: 1243356-02-6
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 5705211
• PubChem ID: 72232120
• Update Time: 2025-08-05

4-Cyclopropoxy-3-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 4-CYCLOPROPOXY-3-IODOANILINE
• 1243356-02-6
• MB66276
• EN300-1295733
• Benzenamine, 4-(cyclopropyloxy)-3-iodo-
• 4-Cyclopropoxy-3-iodoaniline

• Inchi： 1S/C9H10INO/c10-8-5-6(11)1-4-9(8)12-7-2-3-7/h1,4-5,7H,2-3,11H2
• InChI Key： ZLLVVEQWXFORMA-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OC1CC1)N

Computed Properties

• Exact Mass: 274.98071g/mol
• Monoisotopic Mass: 274.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.870±0.06 g/cm3(Predicted)
• Boiling Point: 365.3±32.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)

Additional information on 4-Cyclopropoxy-3-iodoaniline

4-Cyclopropoxy-3-iodoaniline: A Comprehensive Overview

4-Cyclopropoxy-3-iodoaniline, also known by its CAS number 1243356-02-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropoxy group at the 4-position and an iodine atom at the 3-position of an aniline backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 4-Cyclopropoxy-3-iodoaniline is notable for its potential to participate in diverse chemical reactions. The cyclopropoxy group is known for its ring strain, which can be harnessed in ring-opening reactions to generate reactive intermediates. Meanwhile, the iodine substituent at the 3-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in aromatic substitution reactions. These characteristics make 4-Cyclopropoxy-3-iodoaniline a versatile building block in organic synthesis.

Recent studies have highlighted the role of 4-Cyclopropoxy-3-iodoaniline in drug discovery. Researchers have explored its potential as a precursor for synthesizing bioactive compounds with therapeutic applications. For instance, derivatives of this compound have shown promise in anti-cancer and anti-inflammatory studies. The ability to modify the substituents on the aniline backbone allows for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability.

In terms of synthesis, 4-Cyclopropoxy-3-iodoaniline can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing waste and improving yields.

The application of 4-Cyclopropoxy-3-iodoaniline extends beyond pharmaceuticals. It has been utilized in materials science for the development of novel polymers and coatings. The cyclopropoxy group contributes to the mechanical properties of these materials, while the iodine substituent can serve as a functional handle for further modifications.

In conclusion, 4-Cyclopropoxy-3-iodoaniline is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.